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Compound of Interest

Compound Name: (E)-5-(2-Bromovinyl)uracil

Cat. No.: B194307 Get Quote

For Immediate Implementation by Laboratory Personnel

This guide provides essential safety and logistical information for the handling and disposal of

(E)-5-(2-Bromovinyl)uracil (BVU), a pyrimidine base utilized in antiviral and anti-tumor

research.[1][2] Adherence to these procedures is critical for ensuring personnel safety and

maintaining a secure research environment.

While some safety data sheets (SDS) indicate that (E)-5-(2-Bromovinyl)uracil is not classified

as a hazardous substance, a cautious approach to handling is paramount.[3] Conflicting

information from suppliers necessitates the adoption of robust personal protective equipment

(PPE) protocols.

I. Personal Protective Equipment (PPE): A Multi-layered
Defense
When handling (E)-5-(2-Bromovinyl)uracil, especially in its powdered form, the following PPE

is mandatory to minimize exposure risks.

A. Respiratory Protection: A dust mask, specifically a type N95 (US) or equivalent, is essential

to prevent inhalation of fine particles.

B. Eye and Face Protection: Chemical safety goggles or a face shield must be worn to protect

against accidental splashes or airborne particles.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b194307?utm_src=pdf-interest
https://www.benchchem.com/product/b194307?utm_src=pdf-body
https://www.caymanchem.com/product/21030/e-5-2-bromovinyl-uracil
https://www.scbt.com/p/e-5-2-bromovinyl-uracil-69304-49-0
https://www.benchchem.com/product/b194307?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/21030m.pdf
https://www.benchchem.com/product/b194307?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b194307?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


C. Hand Protection: Wear appropriate chemical-resistant gloves. It is good practice to double-

glove, especially when handling hazardous drugs or compounds with unknown long-term

effects.

D. Body Protection: A laboratory coat or gown should be worn to protect skin and clothing.

Ensure the gown is rated to resist permeability by hazardous drugs.

II. Operational Plan: From Receipt to Disposal
A systematic approach to handling (E)-5-(2-Bromovinyl)uracil will mitigate risks and ensure

procedural consistency.

A. Engineering Controls: Whenever possible, handle the compound in a well-ventilated area,

preferably within a chemical fume hood or a Class II Biosafety Cabinet (BSC) to control

potential airborne particulates.[4]

B. Safe Handling Practices:

Avoid the formation of dust and aerosols.

Do not eat, drink, or smoke in areas where the compound is handled.[5]

Wash hands thoroughly after handling.[5]

Ensure containers are tightly closed when not in use.[3]

C. First Aid Measures:

Inhalation: Move the individual to fresh air. If complaints arise, consult a doctor.[3]

Skin Contact: While generally not an irritant, wash the affected area with soap and water.[3]

[5]

Eye Contact: Rinse the opened eye for several minutes under running water.[3][5]

Ingestion: If symptoms persist after swallowing, seek medical attention.[3]

III. Quantitative Data Summary
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For quick reference, the following table summarizes key quantitative data for (E)-5-(2-
Bromovinyl)uracil.

Property Value Reference

Molecular Formula C₆H₅BrN₂O₂ [6]

Molecular Weight 217.02 g/mol [6][7]

Melting Point 189-194 °C (decomposes) [6]

Oral LD50 (Rat) >2 g/kg [3]

Solubility (DMF) 60 mg/mL [1]

Solubility (DMSO) 53 mg/mL [1]

Solubility (Ethanol) 0.8 mg/mL [1]

Solubility (PBS, pH 7.2) 8 mg/mL [1]

IV. Disposal Plan: Environmental Responsibility
Proper disposal of (E)-5-(2-Bromovinyl)uracil and its containers is crucial to prevent

environmental contamination.

Waste Classification: Treat all waste containing this compound as chemical waste.

Containment: Collect waste in a designated, sealed, and properly labeled container.

Disposal Route: Dispose of the contents and container in accordance with local, state, and

federal regulations through an approved waste disposal plant.[5]

Environmental Precaution: Do not allow the substance to enter sewers or surface and

ground water.[3]

Visualized Workflow for Safe Handling
The following diagram outlines the standard operating procedure for handling (E)-5-(2-
Bromovinyl)uracil, from initial preparation to final disposal, ensuring safety at every step.
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Figure 1: Standard Operating Procedure for Handling (E)-5-(2-Bromovinyl)uracil
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Caption: Workflow for handling (E)-5-(2-Bromovinyl)uracil.
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This comprehensive guide is intended to foster a culture of safety and responsibility within the

laboratory. By adhering to these protocols, researchers can confidently advance their work

while prioritizing their well-being and environmental integrity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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